Cas no 322725-63-3 (Ethyl 6-fluoro-2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate)

• Product Name: Ethyl 6-fluoro-2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate
• CAS No: 322725-63-3
• MF: C₁₅H₁₆FNO₂
• MW: 261.291447639465
• MDL: MFCD11110464
• CID: 1449975
• PubChem ID: 10858242
• Update Time: 2025-06-08

Ethyl 6-fluoro-2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-fluoro-2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate
• 6-Fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carboxylic acid ethyl ester
• SCHEMBL4895642
• DB-068610
• AKOS024008836
• MFCD11110464
• SB36584
• DTXSID80446169
• VDKWUPKPQLZOSR-UHFFFAOYSA-N
• F93760
• 322725-63-3
• CS-0342159
• A875658
• Ethyl6-fluoro-2,3,4,9-tetrahydro-1H-carbazole-3-carboxylate

• MDL： MFCD11110464
• Inchi： 1S/C15H16FNO2/c1-2-19-15(18)9-3-5-13-11(7-9)12-8-10(16)4-6-14(12)17-13/h4,6,8-9,17H,2-3,5,7H2,1H3
• InChI Key： VDKWUPKPQLZOSR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1=C(CCC(C(=O)OCC)C1)N2

Computed Properties

• Exact Mass: 261.11650692g/mol
• Monoisotopic Mass: 261.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on Ethyl 6-fluoro-2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate

Recent Advances in the Study of Ethyl 6-fluoro-2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate (CAS: 322725-63-3)

Ethyl 6-fluoro-2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate (CAS: 322725-63-3) is a fluorinated carbazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the carbazole family, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a fluorine atom at the 6-position and an ethyl ester group at the 3-position enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis, characterization, and biological evaluation of Ethyl 6-fluoro-2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The researchers employed a combination of molecular docking and in vitro assays to elucidate the binding mode and mechanism of action, revealing that the compound selectively targets CDK2 and CDK4 with IC50 values in the nanomolar range.

In addition to its CDK inhibitory activity, Ethyl 6-fluoro-2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate has shown promise as an anti-inflammatory agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory effects were attributed to the modulation of the NF-κB signaling pathway, suggesting its potential utility in treating inflammatory diseases.

The synthetic routes for Ethyl 6-fluoro-2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate have also been optimized in recent years. A 2023 publication in Organic Process Research & Development described a scalable and cost-effective method for its synthesis, utilizing a palladium-catalyzed C-H activation strategy. This advancement is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of Ethyl 6-fluoro-2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications to improve its drug-like properties. Ongoing research is exploring the incorporation of prodrug strategies or formulation technologies to enhance its stability and delivery.

In conclusion, Ethyl 6-fluoro-2,3,4,9-tetrahydro-1h-carbazole-3-carboxylate (CAS: 322725-63-3) represents a versatile scaffold with multiple pharmacological applications. Its ability to target key signaling pathways involved in cancer and inflammation highlights its potential as a lead compound for drug development. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in animal models of disease. The continued exploration of this compound is likely to yield valuable insights into its therapeutic potential and contribute to the advancement of medicinal chemistry.